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Compound of Interest

Compound Name: 2-(1-Fluorocyclobutyl)ethanol

CAS No.: 1784487-27-9

Cat. No.: B2808230

Get Quote

PART 1: EXECUTIVE SUMMARY & STRATEGIC
VALUE
Target Molecule: 2-(1-Fluorocyclobutyl)ethanol CAS: 1784487-27-9 Molecular Formula:

C6H11FO Class: Fluorinated Cyclobutane Building Block[1]

The 1-fluorocyclobutyl motif is a high-value bioisostere in modern drug discovery. It serves as a

metabolically stable, lipophilic surrogate for the gem-dimethyl group or a carbonyl group,

offering unique conformational restriction. The fluorine atom at the quaternary center lowers the

pKa of adjacent amines (if further derivatized) and blocks metabolic oxidation at the tertiary

carbon.

This guide details the Reformatsky-Deoxofluorination-Reduction route. This pathway is

selected for its scalability, use of readily available cyclobutanone starting material, and the

ability to install the quaternary fluorine atom late in the synthesis, minimizing the risk of

defluorination in earlier steps.

PART 2: RETROSYNTHETIC ANALYSIS
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The most logical disconnection relies on the construction of the C2-side chain via a

Reformatsky reaction, followed by functional group interconversion.
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Figure 1: Retrosynthetic strategy isolating Cyclobutanone as the primary feedstock.

PART 3: DETAILED SYNTHETIC PROTOCOL
Phase 1: Construction of the Carbon Skeleton
(Reformatsky Reaction)
Objective: Synthesis of Ethyl 2-(1-hydroxycyclobutyl)acetate. Principle: Zinc-mediated enolate

formation from ethyl bromoacetate and addition to the ketone.

Reagents:
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Cyclobutanone (1.0 equiv)

Ethyl bromoacetate (1.2 equiv)

Zinc dust (activated, 1.5 equiv)

Trimethylsilyl chloride (TMSCl) (0.05 equiv, activator)

Solvent: Anhydrous THF or Benzene (classical)

Protocol:

Activation: In a dry 3-neck flask under Argon, suspend Zinc dust in anhydrous THF. Add

TMSCl and stir for 15 minutes to activate the Zn surface.

Initiation: Heat the suspension to gentle reflux. Add 10% of the Ethyl bromoacetate solution.

Wait for the exotherm (indicating initiation).

Addition: Dropwise add a mixture of Cyclobutanone and the remaining Ethyl bromoacetate

over 45 minutes, maintaining a steady reflux.

Completion: Stir at reflux for 2 hours. Monitor by TLC (stain with KMnO4; alcohol product is

active).

Workup: Cool to 0°C. Quench with cold 10% HCl or saturated NH4Cl. Extract with Et2O (3x).

Wash combined organics with brine, dry over Na2SO4, and concentrate.

Purification: Flash column chromatography (Hexanes/EtOAc).

Critical Note: The tertiary alcohol product is prone to acid-catalyzed dehydration. Ensure the

workup is not excessively acidic and perform purification rapidly.[2]

Phase 2: Deoxofluorination (The Critical Step)
Objective: Conversion of the tertiary alcohol to the tertiary fluoride. Challenge: Preventing

elimination to the exocyclic alkene (Ethyl 2-cyclobutylideneacetate).

Reagents:
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Primary Choice: XtalFluor-E (Diethylaminodifluorosulfinium tetrafluoroborate) – More stable,

fewer elimination side products than DAST.

Promoter: Triethylamine trihydrofluoride (Et3N·3HF)

Base: DBU or Pyridine (to scavenge HF)

Solvent: Anhydrous DCM

Protocol:

Setup: Charge a Teflon or polypropylene vessel (glass is acceptable for short durations but

avoid if possible) with Ethyl 2-(1-hydroxycyclobutyl)acetate (1.0 equiv) in DCM. Cool to

-78°C.

Reagent Addition: Add Et3N·3HF (2.0 equiv) followed by XtalFluor-E (1.2 equiv) portion-wise.

Reaction: Allow the mixture to warm slowly to 0°C over 4 hours. Do not heat.

Quench: Pour the mixture into saturated aqueous NaHCO3 (Caution: CO2 evolution).

Workup: Extract with DCM. Dry over MgSO4.

Outcome: Yields Ethyl 2-(1-fluorocyclobutyl)acetate.

Mechanistic Insight: The hydroxyl group attacks the sulfur center, creating a leaving group.

Fluoride displaces this via an SN1-like mechanism at the tertiary center. Low temperature is

vital to suppress the E1 elimination pathway.

Phase 3: Reduction to the Alcohol
Objective: Reduction of the ester to 2-(1-Fluorocyclobutyl)ethanol.

Reagents:

Lithium Aluminum Hydride (LiAlH4) (1.0 equiv) or LiBH4 (2.0 equiv)

Solvent: Anhydrous THF
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Protocol:

Setup: Suspend LiAlH4 in THF at 0°C under Argon.

Addition: Add solution of Ethyl 2-(1-fluorocyclobutyl)acetate dropwise.

Reaction: Stir at 0°C for 1 hour, then warm to room temperature for 1 hour.

Quench (Fieser Method): Cool to 0°C. Add water (x mL), then 15% NaOH (x mL), then water

(3x mL). Filter the granular precipitate.

Isolation: Concentrate the filtrate to obtain the crude oil. Distillation under reduced pressure

provides the pure colorless liquid.

PART 4: DATA SUMMARY & CHARACTERIZATION
Quantitative Data Table

Step
Transformatio
n

Key Reagent Typical Yield
Critical
Parameter

1
Reformatsky

Addition

Zn, Ethyl

Bromoacetate
75-85%

Activation of Zn;

Anhydrous

conditions

2
Deoxofluorinatio

n

XtalFluor-E /

DAST
50-65%

Temperature

(-78°C);

Elimination

control

3 Reduction LiAlH4 85-95%
Fieser quench to

remove Al salts

Analytical Profile (Expected)
1H NMR (CDCl3):

3.75 (t, 2H, -CH2-OH), 2.10-2.30 (m, 4H, Ring), 1.95 (dt, 2H, -CH2-CH2-OH), 1.6-1.8 (m, 2H,
Ring).
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19F NMR: Distinctive multiplet around -140 to -150 ppm (characteristic of tertiary cycloalkyl

fluoride).

PART 5: WORKFLOW VISUALIZATION

Step 1: Reformatsky
Cyclobutanone + BrCH2COOEt

(Zn, THF, Reflux)

Intermediate A
Ethyl (1-HO-cyclobutyl)acetate

 80% Yield Step 2: Fluorination
XtalFluor-E / Et3N-3HF
(DCM, -78°C -> 0°C)

Intermediate B
Ethyl (1-F-cyclobutyl)acetate

 60% Yield
(Avoid Elimination) Step 3: Reduction

LiAlH4
(THF, 0°C)

Product
2-(1-Fluorocyclobutyl)ethanol

 90% Yield
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Figure 2: Sequential reaction workflow with critical checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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